Cas no 84409-26-7 (CYCLOPENTANECARBONITRILE, 3-OXO-1-PHENYL-)

• Product Name: CYCLOPENTANECARBONITRILE, 3-OXO-1-PHENYL-
• CAS No: 84409-26-7
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 3416277
• PubChem ID: 12808161
• Update Time: 2025-07-19

CYCLOPENTANECARBONITRILE, 3-OXO-1-PHENYL- Chemical and Physical Properties

Names and Identifiers

• CYCLOPENTANECARBONITRILE, 3-OXO-1-PHENYL-
• 3-oxo-1-phenylCyclopentanecarbonitrile
• 3-oxo-1-phenylcyclopentane-1-carbonitrile
• 84409-26-7
• DA-02461
• EN300-6743096
• JDA40926
• SCHEMBL13163312
• 834-851-1

• Inchi： 1S/C12H11NO/c13-9-12(7-6-11(14)8-12)10-4-2-1-3-5-10/h1-5H,6-8H2
• InChI Key： XQRHZWLLYHCYQW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(C#N)CCC(=O)C1

Computed Properties

• Exact Mass: 185.084063974Da
• Monoisotopic Mass: 185.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.9Ų

Additional information on CYCLOPENTANECARBONITRILE, 3-OXO-1-PHENYL-

3-Oxo-1-Phenylcyclopentanecarbonitrile (CAS No. 84409-26-7): A Comprehensive Overview

3-Oxo-1-phenylcyclopentanecarbonitrile (CAS No. 84409-26-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopentane ring and nitrile functional group, exhibits a range of biological activities that make it a valuable candidate for various applications.

The molecular structure of 3-Oxo-1-phenylcyclopentanecarbonitrile is defined by its cyclopentane ring, which is substituted with a phenyl group at the 1-position and a cyano group at the 3-position, along with a ketone functionality. This intricate arrangement contributes to its chemical stability and reactivity, making it an attractive molecule for synthetic transformations and derivatization.

In recent years, the study of 3-Oxo-1-phenylcyclopentanecarbonitrile has been enriched by advancements in computational chemistry and structural biology. High-throughput screening techniques have identified this compound as a potential lead molecule for the development of new therapeutic agents. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively explored through in vitro and in silico studies.

One of the key areas of research involving 3-Oxo-1-phenylcyclopentanecarbonitrile is its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have shown that this compound can effectively inhibit the activity of key enzymes in the biosynthesis of fatty acids and cholesterol. This property makes it a promising candidate for the treatment of metabolic disorders such as hyperlipidemia and diabetes.

Beyond its enzymatic inhibition properties, 3-Oxo-1-phenylcyclopentanecarbonitrile has also been investigated for its anti-inflammatory effects. Inflammation is a critical component of many diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. Research has demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress, thereby offering potential therapeutic benefits in these areas.

The pharmacokinetic properties of 3-Oxo-1-phenylcyclopentanecarbonitrile have also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site in the body and exert its desired biological effects.

In addition to its therapeutic potential, 3-Oxo-1-phenylcyclopentanecarbonitrile has been used as a building block in the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to create derivatives with enhanced biological activities or improved pharmacological properties. This versatility makes it an important intermediate in the development of novel drugs and materials.

The safety profile of 3-Oxo-1-phenylcyclopentanecarbonitrile has also been evaluated through extensive toxicological studies. These studies have demonstrated that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 3-Oxo-1-phenylcyclopentanecarbonitrile (CAS No. 84409-26-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, biological activities, and favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its use in clinical settings.